Cas no 1806165-32-1 (Methyl 3-(aminomethyl)-2-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-4-carboxylate)

• Product Name: Methyl 3-(aminomethyl)-2-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-4-carboxylate
• CAS No: 1806165-32-1
• MF: C₁₀H₈F₆N₂O₃
• MW: 318.172543525696
• CID: 4812924
• Update Time: 2025-11-06

Methyl 3-(aminomethyl)-2-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-(aminomethyl)-2-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-4-carboxylate

• Inchi： 1S/C10H8F6N2O3/c1-20-8(19)6-4(2-17)7(21-10(14,15)16)18-3-5(6)9(11,12)13/h3H,2,17H2,1H3
• InChI Key： VCCLIQMVDKYMAV-UHFFFAOYSA-N
• SMILES： FC(C1=CN=C(C(CN)=C1C(=O)OC)OC(F)(F)F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 373
• XLogP3: 2
• Topological Polar Surface Area: 74.4

Additional information on Methyl 3-(aminomethyl)-2-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-4-carboxylate

Methyl 3-(aminomethyl)-2-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-4-carboxylate: A Comprehensive Overview

The compound Methyl 3-(aminomethyl)-2-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-4-carboxylate, identified by the CAS number 1806165-32-1, is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique structural features, which include a pyridine ring substituted with trifluoromethoxy and trifluoromethyl groups, as well as an aminomethyl group. These substituents contribute to its distinctive chemical properties and reactivity.

Recent studies have highlighted the potential of this compound in the development of advanced materials, particularly in the field of organic electronics. The presence of electron-withdrawing groups such as trifluoromethoxy and trifluoromethyl significantly enhances the electronic properties of the molecule, making it a promising candidate for use in semiconducting polymers and organic light-emitting diodes (OLEDs). Researchers have demonstrated that these substituents not only improve the charge transport properties but also enhance the stability of the material under various environmental conditions.

In addition to its electronic applications, this compound has shown potential in the field of catalysis. The aminomethyl group present in the structure acts as a nucleophilic site, enabling the compound to act as a catalyst in various organic reactions, including nucleophilic substitutions and additions. Recent experiments have revealed that this compound can significantly accelerate the rate of these reactions, making it a valuable tool in green chemistry and sustainable synthesis processes.

The synthesis of Methyl 3-(aminomethyl)-2-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-4-carboxylate involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The key steps include the introduction of trifluoromethoxy and trifluoromethyl groups onto the pyridine ring, followed by the installation of the aminomethyl group. These steps require precise control over reaction conditions to ensure high yields and purity of the final product.

From an environmental perspective, this compound has been studied for its biodegradability and toxicity profiles. Initial assessments suggest that it exhibits low toxicity towards aquatic organisms, which is a critical factor for its potential use in industrial applications. However, further studies are required to fully understand its long-term environmental impact and to develop strategies for safe handling and disposal.

In conclusion, Methyl 3-(aminomethyl)-2-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-4-carboxylate represents a cutting-edge material with diverse applications across multiple disciplines. Its unique chemical structure, combined with its favorable electronic and catalytic properties, positions it as a key player in the development of next-generation materials and technologies. As research continues to uncover new insights into its capabilities, this compound is expected to play an increasingly important role in both academic and industrial settings.